Cas no 264234-05-1 (6',7'-dihydroxybergamottin)

• Product Name: 6',7'-dihydroxybergamottin
• CAS No: 264234-05-1
• Molecular Formula: C₂₁H₂₄O₆
• Molecular Weight: 372.41166
• CID: 836776
• PubChem ID: 12082365

6',7'-dihydroxybergamottin Properties

Names and Identifiers

• 7H-Furo[3,2-g][1]benzopyran-7-one, 4-[[(2E,6R)-6,7-dihydroxy-3,7-dimethyl-2-octenyl]oxy]-
• 6',7'-Dihydroxybergamottin
• 7H-Furo[3,2-g][1]benzopyran-7-one, 4-[[(2E,6R)-6,7-dihydroxy-3,7-dimethyl-2-octenyl]oxy]-
• UNII-S2O194AWTV
• 6'',7''-dihydroxybergamottin
• 264234-05-1
• Dihydroxybergamottin
• BDBM50310824
• Dihydroxybergamottin, (+)-
• BERGAMOTTIN DIHYDROXYBERGAMOTTIN [MI]
• S2O194AWTV
• FS-9683
• 4-[(E,6R)-6,7-dihydroxy-3,7-dimethyloct-2-enoxy]furo[3,2-g]chromen-7-one
• AKOS040761192
• 7H-Furo(3,2-g)(1)benzopyran-7-one, 4-(((2E,6R)-6,7-dihydroxy-3,7-dimethyl-2-octen-1-yl)oxy)-
• CS-0023134
• (R)-17,18-Dihydroxybergamottin
• (R)-(+)-6',7'-dihydroxybergamottin
• HY-N2689
• CHEMBL1079119
• Q27138812
• CHEBI:70475
• 7H-Furo[3,2-g][1]benzopyran-7-one, 4-[[(2E,6R)-6,7-dihydroxy-3,7-dimethyl-2-octen-1-yl]oxy]-
• (R)-6',7'-Dihydroxybergamottin
• [ "" ]
• BERGAMOTTIN DIHYDROXYBERGAMOTTIN
• 6,7-DHB
• 6',7'-Dihydroxy-Bergamottin

• InChIKey： IXZUPBUEKFXTSD-INMULRNOSA-N
• Inchi： InChI=1S/C21H24O6/c1-13(4-6-18(22)21(2,3)24)8-10-26-20-14-5-7-19(23)27-17(14)12-16-15(20)9-11-25-16/h5,7-9,11-12,18,22,24H,4,6,10H2,1-3H3/b13-8+/t18-/m1/s1
• SMILES： C/C(=C\COc1c2ccc(=O)oc2cc3c1cco3)/CC[C@H](C(C)(C)O)O

Computed Properties

• Exact Mass: 372.15700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 7
• Monoisotopic Mass: 372.15728848g/mol
• Heavy Atom Count: 27
• Complexity: 596
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 89.1Ų

Experimental Properties

• LogP: 3.77630
• PSA: 93.04000
• Boiling Point: 578.2±50.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.7 mmHg at 25°C
• Flash Point: 303.5±30.1 °C
• Color/Form: Powder
• Density: 1.3±0.1 g/cm3